Cas no 1806815-01-9 (3-Amino-2-(difluoromethyl)-4-hydroxy-6-iodopyridine)

• Product Name: 3-Amino-2-(difluoromethyl)-4-hydroxy-6-iodopyridine
• CAS No: 1806815-01-9
• MF: C₆H₅F₂IN₂O
• MW: 286.017980337143
• CID: 4916987
• Update Time: 2025-11-01

3-Amino-2-(difluoromethyl)-4-hydroxy-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-4-hydroxy-6-iodopyridine

• Inchi： 1S/C6H5F2IN2O/c7-6(8)5-4(10)2(12)1-3(9)11-5/h1,6H,10H2,(H,11,12)
• InChI Key： VZXATWVDGUUETP-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=C(C(F)F)N1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-2-(difluoromethyl)-4-hydroxy-6-iodopyridine

3-Amino-2-(difluoromethyl)-4-hydroxy-6-iodopyridine (CAS No. 1806815-01-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

3-Amino-2-(difluoromethyl)-4-hydroxy-6-iodopyridine, identified by its CAS number 1806815-01-9, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with an amino group, a difluoromethyl moiety, a hydroxyl group, and an iodine atom, has garnered considerable attention due to its utility in the synthesis of various biologically active molecules.

The structural features of 3-Amino-2-(difluoromethyl)-4-hydroxy-6-iodopyridine make it a valuable scaffold for medicinal chemists. The presence of the amino group provides a site for further functionalization, enabling the attachment of diverse pharmacophores. Meanwhile, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates. The hydroxyl and iodine substituents offer additional handles for chemical manipulation, facilitating the construction of complex molecular architectures.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents targeting various diseases. Among these, cancer remains a major global health challenge. The pyridine derivatives, including 3-Amino-2-(difluoromethyl)-4-hydroxy-6-iodopyridine, have shown promise in this area. For instance, studies have demonstrated that pyridine-based compounds can interact with key enzymes and receptors involved in cancer cell proliferation and survival.

One of the most compelling applications of 3-Amino-2-(difluoromethyl)-4-hydroxy-6-iodopyridine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling networks and induce apoptosis in tumor cells. The compound's structural versatility allows for the creation of inhibitors with high specificity and potency.

Moreover, the iodine atom in 3-Amino-2-(difluoromethyl)-4-hydroxy-6-iodopyridine serves as an excellent handle for radio labeling procedures. This is particularly relevant in positron emission tomography (PET) imaging, where radiolabeled compounds are used to visualize biological processes non-invasively. PET scans are invaluable tools in both diagnostic and therapeutic settings, providing detailed insights into disease progression and treatment response.

The pharmaceutical industry has also explored the use of 3-Amino-2-(difluoromethyl)-4-hydroxy-6-iodopyridine as a building block for the development of antiviral agents. Viruses continue to pose significant threats to public health, necessitating the discovery of new antiviral drugs. Pyridine derivatives have demonstrated efficacy against various viral pathogens by inhibiting key viral enzymes or disrupting viral replication cycles. The compound's ability to undergo further derivatization makes it an attractive candidate for generating novel antiviral scaffolds.

In addition to its applications in oncology and virology, 3-Amino-2-(difluoromethyl)-4-hydroxy-6-iodopyridine has shown potential in addressing neurological disorders. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss and dysfunction. Research suggests that modulating specific neurotransmitter systems could mitigate these symptoms. Pyridine-based compounds have been investigated for their ability to interact with neurotransmitter receptors and modulate synaptic activity.

The synthetic methodologies for preparing 3-Amino-2-(difluoromethyl)-4-hydroxy-6-iodopyridine have also seen significant advancements. Modern synthetic techniques enable the efficient construction of complex pyridine derivatives with high yields and purity. These advancements are crucial for facilitating preclinical and clinical studies, ensuring that researchers have access to sufficient quantities of well-characterized compounds for testing their biological activity.

The future prospects for 3-Amino-2-(difluoromethyl)-4-hydroxy-6-iodopyridine are promising, with ongoing research exploring new applications and optimizing synthetic routes. As our understanding of biological processes continues to evolve, so too will the demand for innovative molecular tools like this compound. By leveraging its structural versatility and functional handles, researchers are poised to discover novel therapeutic agents that address unmet medical needs.